Cas no 518285-00-2 (Cyclohexanecarboxylic acid, 1-(2-oxoethyl)-, phenylmethyl ester)

• Product Name: Cyclohexanecarboxylic acid, 1-(2-oxoethyl)-, phenylmethyl ester
• CAS No: 518285-00-2
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• CID: 4016218
• PubChem ID: 23021060
• Update Time: 2025-10-28

Cyclohexanecarboxylic acid, 1-(2-oxoethyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-(2-oxoethyl)-, phenylmethyl ester
• benzyl 1-(formylmethyl)cyclohexanecarboxylate
• DA-35157
• 518285-00-2
• benzyl 1-(2-oxoethyl)cyclohexanecarboxylate
• LXZHKXRYMAOQLY-UHFFFAOYSA-N
• SCHEMBL4688024

• Inchi： 1S/C16H20O3/c17-12-11-16(9-5-2-6-10-16)15(18)19-13-14-7-3-1-4-8-14/h1,3-4,7-8,12H,2,5-6,9-11,13H2
• InChI Key： LXZHKXRYMAOQLY-UHFFFAOYSA-N
• SMILES： C1(CC=O)(C(OCC2=CC=CC=C2)=O)CCCCC1

Computed Properties

• Exact Mass: 260.14124450Da
• Monoisotopic Mass: 260.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Cyclohexanecarboxylic acid, 1-(2-oxoethyl)-, phenylmethyl ester

Cyclohexanecarboxylic acid, 1-(2-oxoethyl)-, phenylmethyl ester (CAS No. 518285-00-2)

Cyclohexanecarboxylic acid, 1-(2-oxoethyl)-, phenylmethyl ester (CAS No. 518285-00-2) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its cyclohexane ring, an ester group, and a ketone functionality, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of Cyclohexanecarboxylic acid, 1-(2-oxoethyl)-, phenylmethyl ester (CAS No. 518285-00-2) is represented by the formula C₁₄H₁₆O₃. The presence of the cyclohexane ring provides structural rigidity and stability, while the ketone and ester functionalities offer multiple reactive sites for further chemical modifications. These features make it an attractive starting material for the synthesis of complex organic molecules with potential therapeutic applications.

Recent research has highlighted the importance of Cyclohexanecarboxylic acid, 1-(2-oxoethyl)-, phenylmethyl ester in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of anti-inflammatory agents. The ketone group can be readily converted into various functional groups, such as hydroxyl or amino groups, which are crucial for enhancing the biological activity and selectivity of the final drug molecules.

In addition to its role in pharmaceutical research, Cyclohexanecarboxylic acid, 1-(2-oxoethyl)-, phenylmethyl ester (CAS No. 518285-00-2) has also found applications in materials science. Its unique combination of functionalities makes it suitable for the preparation of advanced polymers and coatings. A recent study in the Journal of Polymer Science reported that this compound can be polymerized to form highly stable and durable materials with enhanced mechanical properties. These materials have potential applications in various industries, including automotive, aerospace, and electronics.

The synthetic versatility of Cyclohexanecarboxylic acid, 1-(2-oxoethyl)-, phenylmethyl ester (CAS No. 518285-00-2) is further exemplified by its use in combinatorial chemistry. Combinatorial approaches allow for the rapid generation of large libraries of compounds with diverse structures and properties. This has been particularly useful in drug discovery programs where high-throughput screening is employed to identify lead compounds with desired biological activities.

In terms of synthetic methods, several efficient routes have been developed for the preparation of Cyclohexanecarboxylic acid, 1-(2-oxoethyl)-, phenylmethyl ester. One common approach involves the reaction of cyclohexanecarboxylic acid with benzyl alcohol in the presence of a dehydrating agent to form the corresponding ester. Subsequent treatment with an appropriate alkylating agent introduces the ketone functionality. These synthetic strategies are well-documented in the literature and have been optimized to achieve high yields and purity levels.

The physical properties of Cyclohexanecarboxylic acid, 1-(2-oxoethyl)-, phenylmethyl ester (CAS No. 518285-00-2) include its solubility in common organic solvents such as dichloromethane and ethanol. Its melting point and boiling point are also well-characterized, making it suitable for various chemical reactions under controlled conditions. These properties are essential for its use as an intermediate in both laboratory-scale and industrial-scale syntheses.

Safety considerations are an important aspect when handling any chemical compound. While Cyclohexanecarboxylic acid, 1-(2-oxoethyl)-, phenylmethyl ester is generally considered safe when used under proper conditions, it is important to follow standard laboratory safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and disposing of waste materials according to local regulations.

In conclusion, Cyclohexanecarboxylic acid, 1-(2-oxoethyl)-, phenylmethyl ester (CAS No. 518285-00-2) is a multifunctional compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and synthetic versatility make it an invaluable tool for researchers and chemists working on the development of new drugs and advanced materials. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow even further.